N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C12H16ClN3O/c1-15-6-8-16(9-7-15)12(17)14-11-5-3-2-4-10(11)13/h2-5H,6-9H2,1H3,(H,14,17)
• InChI Key: OKMGIZFWVWHTIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C12H16ClN3O
• Molecular Weight: 253.73 g/mol

Description

N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide, also known as mCPP, is a psychoactive drug that belongs to the class of phenylpiperazine compounds. It was first synthesized in the 1970s and has been extensively studied for its pharmacological properties.

Mechanism of Action

MCPP is a non-selective serotonin receptor agonist, which means it activates multiple serotonin receptors in the brain. It has a higher affinity for the 5-HT2A and 5-HT2C receptors, which are involved in regulating mood, appetite, and thermoregulation. By binding to these receptors, N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide increases the activity of the serotonin system, leading to changes in behavior and physiology.
Biochemical and Physiological Effects:
The effects of N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide on the body are complex and depend on the dose and route of administration. At low doses, N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide has been shown to increase appetite and body temperature in animals and humans. It has also been found to induce anxiety-like behavior in rodents and humans. At higher doses, N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide can cause hallucinations, nausea, and vomiting.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide in laboratory experiments is its well-established synthesis method and pharmacological properties. It has been extensively studied and is widely available for research purposes. However, one limitation of using N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide is its non-selective agonist activity, which can make it difficult to determine the specific effects of serotonin on behavior and physiology.

Future Directions

There are several future directions for research on N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide. One area of interest is its potential as a treatment for anxiety disorders. Studies have shown that N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide can induce anxiety-like behavior in rodents and humans, which suggests that it may be a useful tool for studying the neurobiology of anxiety. Another area of interest is its potential as a tool for studying the role of the serotonin system in regulating appetite and thermoregulation. Finally, further research is needed to determine the specific effects of N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide on different serotonin receptors and how these effects contribute to its behavioral and physiological effects.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide involves the reaction of 1-(2-chlorophenyl)piperazine with methyl chloroformate in the presence of a base such as triethylamine. The resulting product is then treated with hydrochloric acid to obtain N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide in its hydrochloride salt form. This synthesis method has been well-established and is widely used in research laboratories.

Scientific Research Applications

MCPP has been extensively studied for its pharmacological properties and has been found to interact with various neurotransmitter systems in the brain. It has been used as a research tool to study the serotonin system, particularly the 5-HT2A and 5-HT2C receptors. N-(2-chlorophenyl)-4-methyl-1-piperazinecarboxamide has also been used to study the effects of serotonin on appetite, thermoregulation, and anxiety.